Cas no 2162060-06-0 (4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine)

• Product Name: 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine
• CAS No: 2162060-06-0
• MF: C₁₀H₁₉F₂N
• MW: 191.261369943619
• CID: 6090785
• PubChem ID: 165631824
• Update Time: 2025-10-21

4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine
• EN300-1946403
• 2162060-06-0

• Inchi： 1S/C10H19F2N/c1-10(13,9(11)12)7-6-8-4-2-3-5-8/h8-9H,2-7,13H2,1H3
• InChI Key： YQOOISYERITAQP-UHFFFAOYSA-N
• SMILES： FC(C(C)(CCC1CCCC1)N)F

Computed Properties

• Exact Mass: 191.14855593g/mol
• Monoisotopic Mass: 191.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine

4-Cyclopentyl-1,1-difluoro-2-methylbutan-2-amine: A Comprehensive Overview

The compound 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine (CAS No. 2162060-06-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentyl group, a difluorinated alkane chain, and an amine functional group. The cyclopentyl moiety contributes to the molecule's stability and flexibility, while the difluorinated groups enhance its electronic properties and reactivity. The methylbutanamine backbone further adds to its versatility, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, the compound has been used in the synthesis of novel kinase inhibitors, which show promise in targeting specific cancer pathways. The cyclopentyl group's ability to modulate drug solubility and permeability has been particularly advantageous in this context.

In addition to its pharmaceutical applications, 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in advanced polymer systems and organic electronics. Recent advancements have demonstrated its potential as a precursor for high-performance polymers with tailored mechanical and thermal properties. The difluorinated groups play a critical role in enhancing the polymer's stability under harsh conditions.

The synthesis of 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have developed efficient routes to prepare this compound, often utilizing transition metal catalysts to facilitate key transformations. For example, the formation of the cyclopentyl group is typically achieved through ring-closing metathesis or other cycloaddition reactions. The introduction of the difluorinated groups is carried out via electrophilic fluorination or nucleophilic substitution strategies.

From an environmental standpoint, the compound has been studied for its biodegradability and eco-friendly properties. Recent research indicates that under specific conditions, 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amine can undergo enzymatic degradation without releasing harmful byproducts. This makes it a sustainable choice for applications where environmental impact is a concern.

In conclusion, 4-cyclopentyl-1,1-difluoro-2-methylbutan-2-amie (CAS No. 2162060-06-) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an essential tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.